Cas no 1804851-25-9 (3-Chloro-5-(difluoromethyl)-6-iodopyridine-2-carboxylic acid)

• Product Name: 3-Chloro-5-(difluoromethyl)-6-iodopyridine-2-carboxylic acid
• CAS No: 1804851-25-9
• MF: C₇H₃ClF₂INO₂
• MW: 333.458500146866
• CID: 4870625
• Update Time: 2025-05-21

3-Chloro-5-(difluoromethyl)-6-iodopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-6-iodopyridine-2-carboxylic acid

• Inchi： 1S/C7H3ClF2INO2/c8-3-1-2(5(9)10)6(11)12-4(3)7(13)14/h1,5H,(H,13,14)
• InChI Key： XYUGIPPVUIMYQM-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(C(C(=O)O)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-5-(difluoromethyl)-6-iodopyridine-2-carboxylic acid

Introduction to 3-Chloro-5-(difluoromethyl)-6-iodopyridine-2-carboxylic acid (CAS No. 1804851-25-9)

3-Chloro-5-(difluoromethyl)-6-iodopyridine-2-carboxylic acid, identified by the CAS number 1804851-25-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that serves as a fundamental scaffold in medicinal chemistry. The presence of multiple substituents, including chlorine, difluoromethyl, and iodine, makes it a versatile intermediate for synthesizing more complex molecules with potential biological activity.

The structural features of 3-Chloro-5-(difluoromethyl)-6-iodopyridine-2-carboxylic acid contribute to its utility in drug discovery and development. The chlorine atom at the 3-position and the iodine atom at the 6-position provide electrophilic centers that can be readily modified through various chemical reactions, such as cross-coupling reactions. These modifications are crucial for generating novel compounds that may exhibit desirable pharmacological properties. Additionally, the difluoromethyl group at the 5-position is known to enhance metabolic stability and binding affinity, making it a valuable moiety in medicinal chemistry.

In recent years, there has been a growing interest in developing new therapeutic agents targeting various diseases, including cancer and infectious disorders. 3-Chloro-5-(difluoromethyl)-6-iodopyridine-2-carboxylic acid has been explored as a key intermediate in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its role in generating kinase inhibitors, which are critical for treating cancers by inhibiting aberrant signaling pathways. The compound's ability to serve as a precursor for such inhibitors underscores its importance in modern drug design.

One of the most compelling aspects of 3-Chloro-5-(difluoromethyl)-6-iodopyridine-2-carboxylic acid is its application in the development of agrochemicals. Pyridine derivatives are widely used in pesticides and herbicides due to their efficacy and selectivity. The structural motifs present in this compound make it a promising candidate for designing novel agrochemicals that can protect crops while minimizing environmental impact. Researchers have leveraged its reactivity to create compounds with enhanced biological activity against pests and weeds.

The synthesis of 3-Chloro-5-(difluoromethyl)-6-iodopyridine-2-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The process typically begins with the functionalization of a pyridine core, followed by selective halogenation and protection strategies. The introduction of the difluoromethyl group often requires specialized reagents and conditions to ensure high yield and purity. These synthetic challenges underscore the compound's complexity and the skill required to produce it on an industrial scale.

Advances in computational chemistry have further enhanced the utility of 3-Chloro-5-(difluoromethyl)-6-iodopyridine-2-carboxylic acid. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets, such as enzymes and receptors. This predictive capability accelerates drug discovery by enabling virtual screening of potential candidates before experimental synthesis. The integration of computational methods with traditional synthetic approaches has revolutionized how new drugs are developed.

Recent studies have also explored the pharmacokinetic properties of derivatives derived from 3-Chloro-5-(difluoromethyl)-6-iodopyridine-2-carboxylic acid. Understanding how these compounds are absorbed, distributed, metabolized, and excreted is essential for optimizing their therapeutic efficacy. By modifying key structural features, researchers can fine-tune pharmacokinetic profiles to achieve desired outcomes in patients. This tailoring process is critical for translating laboratory findings into safe and effective treatments.

The role of 3-Chloro-5-(difluoromethyl)-6-iodopyridine-2-carboxylic acid in academic research cannot be overstated. It serves as a benchmark compound for testing new synthetic methodologies and exploring novel chemical space. Its versatility has inspired numerous investigations into related structures, expanding our understanding of pyridine chemistry. As research continues to evolve, this compound will likely remain a cornerstone in both pharmaceutical and agrochemical innovation.

In conclusion, 3-Chloro-5-(difluoromethyl)-6-iodopyridine-2-carboxylic acid (CAS No. 1804851-25-9) is a multifaceted compound with significant applications across multiple industries. Its structural complexity and reactivity make it an invaluable tool for synthesizing biologically active molecules. As research progresses, new applications and derivatives will continue to emerge, further solidifying its importance in modern science and technology.